Cas no 148439-46-7 (2,4-Hexadien-1-one,1-[(3aR,8aR,13bR,16R,16aS,17S)-17-[(2R)-3,3-dimethyl-2-oxiranyl]-2,3,8a,9,14,15-hexahydro-9-methyl-13,16-methano-8H,16H-pyrrolo[2',3':2,3]pyrido[4,3-o]quinindolin-1(16aH)-yl]-,(2E,4E)-)

• Product Name: 2,4-Hexadien-1-one,1-[(3aR,8aR,13bR,16R,16aS,17S)-17-[(2R)-3,3-dimethyl-2-oxiranyl]-2,3,8a,9,14,15-hexahydro-9-methyl-13,16-methano-8H,16H-pyrrolo[2',3':2,3]pyrido[4,3-o]quinindolin-1(16aH)-yl]-,(2E,4E)-
• CAS No: 148439-46-7
• MF: C₃₂H₃₆N₄O₂
• MW: 508.654
• CID: 181261
• PubChem ID: 44575539
• Update Time: 2024-03-01

2,4-Hexadien-1-one,1-[(3aR,8aR,13bR,16R,16aS,17S)-17-[(2R)-3,3-dimethyl-2-oxiranyl]-2,3,8a,9,14,15-hexahydro-9-methyl-13,16-methano-8H,16H-pyrrolo[2',3':2,3]pyrido[4,3-o]quinindolin-1(16aH)-yl]-,(2E,4E)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexadien-1-one,1-[(3aR,8aR,13bR,16R,16aS,17S)-17-[(2R)-3,3-dimethyl-2-oxiranyl]-2,3,8a,9,14,15-hexahydro-9-methyl-13,16-methano-8H,16H-pyrrolo[2',3':2,3]pyrido[4,3-o]quinindolin-1(16aH)-yl]-,(2E,4E)-
• 2,4-Hexadien-1-one,1-[(3aR,8aR,13bR,16R,16aS,17S)-17-[(2R)-3,3-dimethyl-2-oxiranyl]-2,3,8a,9,14,15-hexahydro-9-methyl-13,16-m
• 2,4-Hexadien-1-one,1-[(3aR,8aR,13bR,16R,16aS,17S)-17-[(2R)-3,3-dimethyl-2-oxiranyl]-2,3,8a,9,14,15-hexahydro-9-methyl-13,16-methano-8H,16H-pyrrolo[2',3':2,3]pyrido[4,3-o]quinindolin-1(16aH)-yl]-,(2E,4
• COMMUNESINE B
• (+)-Communesin B
• 13,16-Methano-8H,16H-pyrrolo[2',3':2,3]pyrido[4,3-o]quinindoline,17-[(2R)-3,3-dimethyloxiranyl]-1,2,3,8a,9,14,15,16a-octahydro-9-methyl-1-[(2E,4E)-1-oxo-2,4-hexadienyl]-,(3aR,8aR,13bR,16R,16aS,17S)- (9CI)
• Communesin B
• Nomofungin
• (2E,4E)-1-[(2S,6R,14R,22R,25S)-25-[(2R)-3,3-dimethyloxiran-2-yl]-15-methyl-1,3,13,15-tetrazaheptacyclo[18.4.1.02,6.06,22.07,12.014,22.016,21]pentacosa-7,9,11,16,18,20-hexaen-3-yl]hexa-2,4-dien-1-one
• Q15410926
• 148439-46-7
• DTXSID001017735
• CHEMBL509067
• 2,4-Hexadien-1-one, 1-[(3aR,8aR,13bR,16R,16aS,17S)-17-[(2R)-3,3-dimethyl-2-oxiranyl]-2,3,8a,9,14,15-hexahydro-9-methyl-13,16-methano-8H,16H-pyrrolo[2',3':2,3]pyrido[4,3-o]quinindolin-1(16aH)-yl]-, (2E,4E)-
• Communesin-B
• (2E,4E)-1-[(2S,6R,14R,22R,25S)-25-(3,3-dimethyloxiran-2-yl)-15-methyl-1,3,13,15-tetrazaheptacyclo[18.4.1.02,6.06,22.07,12.014,22.016,21]pentacosa-7,9,11,16,18,20-hexaen-3-yl]hexa-2,4-dien-1-one
• CHEBI:205375
• SMR000440701
• MLS000863651
• MLSMR

• Inchi： InChI=1S/C32H36N4O2/c1-5-6-7-15-24(37)35-18-16-31-21-12-8-9-13-22(21)33-28-32(31)17-19-36(29(31)35)26(27-30(2,3)38-27)20-11-10-14-23(25(20)32)34(28)4/h5-15,26-29,33H,16-19H2,1-4H3/b6-5+,15-7+/t26-,27+,28+,29+,31-,32-/m0/s1
• InChI Key： XZFSMUXVAYCHFO-RPCCRITPSA-N
• SMILES： CC=CC=CC(=O)N1CCC23C1N4CCC25C(NC6=CC=CC=C36)N(C7=CC=CC(=C57)C4C8C(O8)(C)C)C

Computed Properties

• Exact Mass: 508.284
• Monoisotopic Mass: 508.284
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 38
• Rotatable Bond Count: 3
• Complexity: 1070
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.4A^2
• XLogP3: 4.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Alpha carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Alpha carbolines